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Introduction

Methylcobalamin, an active form of vitamin B12, is crucial for various metabolic processes.[1]

[2][3] Its quantification in pharmaceutical formulations and biological matrices is essential for

quality control and pharmacokinetic studies. This document details a robust High-Performance

Liquid Chromatography-Mass Spectrometry (HPLC-MS) method for the accurate and sensitive

determination of methylcobalamin. Due to its high sensitivity and selectivity, LC-MS/MS is a

powerful technique for analyzing complex samples.[4] Methylcobalamin is known to be highly

sensitive to light and can degrade, making careful handling and specific analytical methods

necessary.[5][6][7][8]

Experimental Protocols
Sample Preparation
Given methylcobalamin's light sensitivity, all sample preparation steps must be performed

under red light or in amber-colored tubes to prevent photodegradation.[6][7]

a) Pharmaceutical Formulations (Tablets/Capsules)
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Accurately weigh and grind a representative number of tablets or the contents of capsules to

obtain a fine, homogeneous powder.

Transfer a portion of the powder, equivalent to a specific amount of methylcobalamin, into a

light-resistant volumetric flask.

Dissolve the powder in the mobile phase or a suitable solvent like methanol.

Sonicate for approximately 15 minutes to ensure complete dissolution.[9]

Dilute to the final volume with the same solvent.

Filter the solution through a 0.45 µm membrane filter before injection into the HPLC system.

[7][9]

b) Biological Matrices (e.g., Human Plasma)

To 100 µL of plasma in an amber tube, add a stable isotope-labeled internal standard.

Perform protein precipitation by adding a sufficient volume of cold methanol.[6]

Vortex the mixture to ensure thorough mixing and precipitation of proteins.

Centrifuge the sample to pellet the precipitated proteins.

Transfer the supernatant to a clean, light-protected vial for HPLC-MS analysis.

HPLC-MS Method
a) Liquid Chromatography Conditions

A summary of typical HPLC conditions is provided in the table below.
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Parameter Recommended Conditions

Column
C18 Reverse Phase (e.g., 150 x 4.6 mm, 5 µm)

[5]

Mobile Phase

Isocratic: Methanol/Water (e.g., 55:45 v/v) with

0.1% Formic Acid[5][7] or a gradient elution for

complex matrices.

Flow Rate 0.8 - 1.0 mL/min[5][7]

Column Temperature 40 °C[1]

Injection Volume 5 - 20 µL

Detector

UV/PDA detector can be used in series (e.g., at

223 nm or 351 nm)[1][5] before the mass

spectrometer.

b) Mass Spectrometry Conditions

Parameter Recommended Conditions

Ionization Source Electrospray Ionization (ESI), Positive Mode

Scan Mode Multiple Reaction Monitoring (MRM)

Precursor Ion (Q1)
m/z for Methylcobalamin (e.g., [M+H]+ at 1344.6

amu)[10]

Product Ion (Q3)
Specific fragment ion for quantification (e.g.,

1329.2 amu)[10]

Gas Temperature ~300 °C[7]

Capillary Voltage ~4000 V[7]

Data Presentation
The following tables summarize quantitative data from various validated HPLC methods for

methylcobalamin quantification.
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Table 1: Chromatographic Performance and Linearity

Method Reference
Linearity Range
(µg/mL)

Retention Time
(min)

Correlation
Coefficient (r²)

Method A[1] 0.5 - 2.0 3.68 >0.99

Method B[9] 10 - 50 Not Specified >0.99

Method C[11] Not Specified 3.12 >0.99

Method D[5] Not Specified 2.9 Not Specified

Method E[12] 0.00005 - 0.005 Not Specified >0.992

Table 2: Method Sensitivity (LOD & LOQ)

Method Reference
Limit of Detection (LOD)
(µg/mL)

Limit of Quantification
(LOQ) (µg/mL)

Method A[3] 0.05 0.15

Method B[1] Not Specified 0.40

Method C[11] 1.27 1.91

Method D[12] 0.00001 0.00005
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Caption: General experimental workflow for HPLC-MS quantification of methylcobalamin.
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Caption: Principle of HPLC-MS analysis for selective quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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